![molecular formula C11H11NO6 B8781196 Ethyl 7-nitro-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate](/img/structure/B8781196.png)
Ethyl 7-nitro-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate
Cat. No. B8781196
M. Wt: 253.21 g/mol
InChI Key: YADSPBSXORXNIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09320739B2
Procedure details
According to the procedure described in Example 6A Step 2, to a solution of ethyl 2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate (1.42 g, 6.8 mmol) and Ac2O (3 mL), in AcOH (15 mL) was dropped fuming nitric acid (1 mL). The reaction was heated at 50° C. for 2 hours, to afford ethyl 7-nitro-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate as a solid (1.720 g, 99%). 1H NMR (300 MHz, CDCl3) δ 7.51 (s, 1H), 7.18 (s, 1H), 4.36 (m, 6H), 1.33 (t, 3H).
Quantity
1.42 g
Type
reactant
Reaction Step One
Yield
99%
Identifiers
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REACTION_CXSMILES
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[O:1]1[CH2:6][CH2:5][O:4][C:3]2[CH:7]=[C:8]([C:11]([O:13][CH2:14][CH3:15])=[O:12])[CH:9]=[CH:10][C:2]1=2.CC(OC(C)=O)=O.[N+:23]([O-])([OH:25])=[O:24]>CC(O)=O>[N+:23]([C:9]1[C:8]([C:11]([O:13][CH2:14][CH3:15])=[O:12])=[CH:7][C:3]2[O:4][CH2:5][CH2:6][O:1][C:2]=2[CH:10]=1)([O-:25])=[O:24]
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Inputs
Step One
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Name
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|
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Quantity
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1.42 g
|
|
Type
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reactant
|
|
Smiles
|
O1C2=C(OCC1)C=C(C=C2)C(=O)OCC
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Step Two
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Name
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|
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Quantity
|
3 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)OC(=O)C
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Step Three
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Name
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|
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Quantity
|
1 mL
|
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Type
|
reactant
|
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Smiles
|
[N+](=O)(O)[O-]
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Step Four
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Name
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Quantity
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15 mL
|
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Type
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solvent
|
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Smiles
|
CC(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
50 °C
|
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
[N+](=O)([O-])C=1C(=CC2=C(OCCO2)C1)C(=O)OCC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.72 g | |
| YIELD: PERCENTYIELD | 99% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
